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Cat. No.: B1233567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Stigmatellin X is a polyketide-derived secondary metabolite produced by myxobacteria, most

notably Stigmatella aurantiaca and Vitiosangium cumulatum.[1][2] As a member of the

stigmatellin family, it is characterized by a chromone ring system linked to a hydrophobic

alkenyl side chain.[1][3] The primary and most studied biological activity of Stigmatellin X is its

function as a potent inhibitor of the mitochondrial respiratory chain.[1][4] It specifically targets

the quinol oxidation (Qo) site of the cytochrome bc1 complex (Complex III), effectively

disrupting cellular respiration and ATP synthesis.[1][5] This mechanism of action confers

significant antifungal properties and has made Stigmatellin X a valuable molecular probe for

studying mitochondrial bioenergetics.[1][6] This document provides a comprehensive overview

of Stigmatellin X, including its chemical properties, biosynthesis, mechanism of action,

biological activities, and detailed experimental protocols for its isolation and functional analysis.

Physicochemical Properties of Stigmatellin X
Stigmatellin X possesses a complex molecular architecture, featuring a 5,7-dihydroxy-3-

methylchromen-4-one core attached to a substituted tridecatrienyl chain.[1] Its structure is

essential for its interaction with the cytochrome bc1 complex.[1] Key physicochemical data are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1233567?utm_src=pdf-interest
https://www.benchchem.com/product/b1233567?utm_src=pdf-body
https://www.evitachem.com/product/evt-1567399
https://pubmed.ncbi.nlm.nih.gov/35889529/
https://www.evitachem.com/product/evt-1567399
https://pmc.ncbi.nlm.nih.gov/articles/PMC9317276/
https://www.benchchem.com/product/b1233567?utm_src=pdf-body
https://www.evitachem.com/product/evt-1567399
https://en.wikipedia.org/wiki/Stigmatellin
https://www.evitachem.com/product/evt-1567399
https://pmc.ncbi.nlm.nih.gov/articles/PMC2568923/
https://www.benchchem.com/product/b1233567?utm_src=pdf-body
https://www.evitachem.com/product/evt-1567399
https://pdfs.semanticscholar.org/a749/e16308e00a522cc776d78fd3813bb0f61ffe.pdf?skipShowableCheck=true
https://www.benchchem.com/product/b1233567?utm_src=pdf-body
https://www.benchchem.com/product/b1233567?utm_src=pdf-body
https://www.benchchem.com/product/b1233567?utm_src=pdf-body
https://www.evitachem.com/product/evt-1567399
https://www.evitachem.com/product/evt-1567399
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

2-

[(3S,4S,5S,6S,7E,9E,11E)-4,6-

dimethoxy-3,5,11-

trimethyltrideca-7,9,11-

trienyl]-5,7-dihydroxy-3-

methylchromen-4-one

[1]

Molecular Formula C28H38O6 [1]

Molecular Weight 470.6 g/mol [1]

Core Structure Chromone Ring [1]

Side Chain Polyketide [1]

Solubility

Soluble in organic solvents like

methanol and ethanol; limited

solubility in water.

[1]

Biosynthesis
The biosynthesis of Stigmatellin X is governed by an unusual modular type I polyketide

synthase (PKS) gene cluster, designated sti.[6][7] In S. aurantiaca, this cluster spans

approximately 65 kb and comprises multiple genes (stiA–J), each encoding a separate module

of the PKS.[6][7] The assembly line constructs the polyketide chain from acetate and

propionate precursors.[6] A distinctive feature of this PKS system is the presence of embedded

O-methyltransferase domains and the iterative use of one module.[6][7] The final polyketide

chain undergoes cyclization and aromatization, catalyzed by a novel C-terminal domain in the

StiJ protein, to form the characteristic chromone ring.[7] Stigmatellin X is a derivative that

arises from post-PKS modifications; specifically, it lacks the two methyl groups on the methoxy

moieties of the aromatic ring that are present in Stigmatellin A, a modification linked to the

activity of a cytochrome P450 monooxygenase.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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